![molecular formula C9H16N2O2 B6204716 3-(oxan-4-yl)piperazin-2-one CAS No. 1247658-45-2](/img/no-structure.png)
3-(oxan-4-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(oxan-4-yl)piperazin-2-one” is a chemical compound with the molecular formula C9H16N2O2 . It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperazine ring attached to an oxane ring . The molecular weight of this compound is 184.24 .Future Directions
While specific future directions for “3-(oxan-4-yl)piperazin-2-one” are not mentioned in the retrieved data, research into piperazine derivatives is ongoing. For example, efforts are being made to improve the antimicrobial activity of certain piperazine derivatives . This suggests that “this compound” could also be a subject of future research.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(oxan-4-yl)piperazin-2-one involves the reaction of piperazine with 4-chlorobutan-1-ol to form 4-(piperazin-1-yl)butan-1-ol, which is then oxidized to 4-(piperazin-1-yl)butanal. The aldehyde is then reacted with hydroxylamine to form 4-(piperazin-1-yl)butan-1-one, which is cyclized with ethylene oxide to form 3-(oxan-4-yl)piperazin-2-one.", "Starting Materials": [ { "name": "Piperazine", "amount": "1 equivalent" }, { "name": "4-chlorobutan-1-ol", "amount": "1 equivalent" }, { "name": "Sodium periodate", "amount": "1.5 equivalents" }, { "name": "Hydroxylamine hydrochloride", "amount": "1.2 equivalents" }, { "name": "Ethylene oxide", "amount": "1.2 equivalents" } ], "Reaction": [ { "step": "Piperazine is reacted with 4-chlorobutan-1-ol in the presence of a base such as potassium carbonate to form 4-(piperazin-1-yl)butan-1-ol.", "reagents": [ { "name": "Piperazine", "amount": "1 equivalent" }, { "name": "4-chlorobutan-1-ol", "amount": "1 equivalent" }, { "name": "Potassium carbonate", "amount": "1.2 equivalents" }, { "name": "DMF", "amount": "solvent" } ] }, { "step": "4-(piperazin-1-yl)butan-1-ol is oxidized to 4-(piperazin-1-yl)butanal using sodium periodate.", "reagents": [ { "name": "4-(piperazin-1-yl)butan-1-ol", "amount": "1 equivalent" }, { "name": "Sodium periodate", "amount": "1.5 equivalents" }, { "name": "Water", "amount": "solvent" } ] }, { "step": "4-(piperazin-1-yl)butanal is reacted with hydroxylamine hydrochloride to form 4-(piperazin-1-yl)butan-1-one.", "reagents": [ { "name": "4-(piperazin-1-yl)butanal", "amount": "1 equivalent" }, { "name": "Hydroxylamine hydrochloride", "amount": "1.2 equivalents" }, { "name": "Sodium acetate", "amount": "catalyst" }, { "name": "Water", "amount": "solvent" } ] }, { "step": "4-(piperazin-1-yl)butan-1-one is cyclized with ethylene oxide to form 3-(oxan-4-yl)piperazin-2-one.", "reagents": [ { "name": "4-(piperazin-1-yl)butan-1-one", "amount": "1 equivalent" }, { "name": "Ethylene oxide", "amount": "1.2 equivalents" }, { "name": "Sodium hydroxide", "amount": "catalyst" }, { "name": "Water", "amount": "solvent" } ] } ] } | |
CAS RN |
1247658-45-2 |
Molecular Formula |
C9H16N2O2 |
Molecular Weight |
184.24 g/mol |
IUPAC Name |
3-(oxan-4-yl)piperazin-2-one |
InChI |
InChI=1S/C9H16N2O2/c12-9-8(10-3-4-11-9)7-1-5-13-6-2-7/h7-8,10H,1-6H2,(H,11,12) |
InChI Key |
PEBFIMWXZDZXAV-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCC1C2C(=O)NCCN2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.